molecular formula C19H27N3O2 B2429416 N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide CAS No. 1258770-93-2

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide

Cat. No. B2429416
CAS RN: 1258770-93-2
M. Wt: 329.444
InChI Key: REVVANJYRCYWFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide, also known as CPP-ACP, is a bioactive peptide that has been extensively studied for its potential applications in dental and medical fields. CPP-ACP is a combination of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP) that has been shown to have a variety of beneficial effects on oral health and other physiological processes.

Mechanism of Action

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide works by binding to tooth enamel and forming a protective layer that helps to prevent demineralization and promote remineralization. N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide also helps to neutralize the acids produced by bacteria in the mouth, which can help to prevent the formation of dental caries. In addition, N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has been shown to have antimicrobial properties, which can help to prevent the growth of bacteria in the mouth.
Biochemical and Physiological Effects:
N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has a variety of biochemical and physiological effects, including the promotion of remineralization of tooth enamel, the prevention of dental caries, and the promotion of bone growth and repair. N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has also been shown to have antimicrobial properties, which can help to prevent the growth of bacteria in the mouth.

Advantages and Limitations for Lab Experiments

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has several advantages for lab experiments, including its stability and ease of synthesis. However, one limitation of N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide is that its effects can be difficult to quantify, as they are often dependent on a variety of factors such as pH and the presence of other compounds.

Future Directions

There are several potential future directions for research on N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide. One area of interest is the development of new formulations of N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide that can be used for targeted drug delivery. Another area of interest is the use of N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide in combination with other compounds to enhance its effects. Additionally, further research is needed to fully understand the mechanisms of action of N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide and its potential applications in a variety of fields.

Synthesis Methods

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. One common method involves the use of Fmoc-based solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a resin-bound peptide chain. After the peptide chain is synthesized, it is deprotected and cleaved from the resin, and then combined with ACP to form the final N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide product.

Scientific Research Applications

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has been extensively studied for its potential applications in dental and medical fields. In dentistry, N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has been shown to have a variety of beneficial effects, including remineralization of enamel and prevention of dental caries. N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide has also been studied for its potential applications in orthopedics, where it has been shown to promote bone growth and repair.

properties

IUPAC Name

N-(1-cyanocyclohexyl)-2-[N-(2-hydroxybutyl)anilino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H27N3O2/c1-2-17(23)13-22(16-9-5-3-6-10-16)14-18(24)21-19(15-20)11-7-4-8-12-19/h3,5-6,9-10,17,23H,2,4,7-8,11-14H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REVVANJYRCYWFA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CN(CC(=O)NC1(CCCCC1)C#N)C2=CC=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H27N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide

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